Cas no 174769-79-0 (5-(4-CHLOROBUTYL)-1H-TETRAZOLE)

• Product Name: 5-(4-CHLOROBUTYL)-1H-TETRAZOLE
• CAS No: 174769-79-0
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• CID: 906202
• PubChem ID: 15342785
• Update Time: 2025-04-19

5-(4-CHLOROBUTYL)-1H-TETRAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLOROBUTYL)-1H-TETRAZOLE
• EN300-4278574
• 1H-Tetrazole, 5-(4-chlorobutyl)-
• 174769-79-0
• SCHEMBL3563930
• AKOS006292696
• AYCYAIFEVQSAON-UHFFFAOYSA-N
• 5-(4-chlorobutyl)tetrazole
• 5-(4-chlorobutyl)-2H-tetrazole
• 5-(4-CHLOROBUTYL)-1H-1,2,3,4-TETRAZOLE

• Inchi： 1S/C5H9ClN4/c6-4-2-1-3-5-7-9-10-8-5/h1-4H2,(H,7,8,9,10)
• InChI Key： AYCYAIFEVQSAON-UHFFFAOYSA-N
• SMILES： ClCCCCC1N=NNN=1

Computed Properties

• Exact Mass: 160.05200
• Monoisotopic Mass: 160.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46000
• LogP: 0.76120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles